2-Fluoro-3-(propan-2-yloxy)pyridine

• IUPAC Name: 2-fluoro-3-propan-2-yloxypyridine
• InChI: InChI=1S/C8H10FNO/c1-6(2)11-7-4-3-5-10-8(7)9/h3-6H,1-2H3
• InChI Key: GHLNXEPVSCHMAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(N=CC=C1)F
• Molecular Formula: C8H10FNO
• Molecular Weight: 155.17 g/mol
• CAS No.: 1394963-65-5

Description

2-Fluoro-3-(propan-2-yloxy)pyridine (CAS: 428487-30-3) is a fluorinated pyridine derivative with a propan-2-yloxy (isopropoxy) substituent at the 3-position and a fluorine atom at the 2-position. This compound is of interest in medicinal chemistry due to its structural similarity to ligands targeting nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 subtype, which plays a critical role in nicotine addiction and neurodegenerative disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-3-(propan-2-yloxy)pyridine typically involves the nucleophilic substitution of a suitable pyridine precursor. One common method is the reaction of 2-fluoropyridine with isopropyl alcohol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to facilitate the substitution of the fluorine atom with the propan-2-yloxy group .

Industrial Production Methods

Industrial production of 2-Fluoro-3-(propan-2-yloxy)pyridine follows similar synthetic routes but is optimized for large-scale synthesis. This involves the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. The reaction conditions are carefully controlled to maximize the efficiency of the nucleophilic substitution process .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-3-(propan-2-yloxy)pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: The fluorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like ammonia, primary amines, and thiols are employed under basic conditions.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-3-(propan-2-yloxy)pyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in various biological assays.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the development of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Fluoro-3-(propan-2-yloxy)pyridine is primarily based on its ability to interact with specific molecular targets. The fluorine atom enhances the compound’s lipophilicity and metabolic stability, allowing it to effectively bind to target proteins and enzymes. The propan-2-yloxy group further modulates its interaction with biological membranes and receptors .

Comparison with Similar Compounds

2-Fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine

Structural Differences :

• Replaces the isopropoxy group with an azetidinylmethoxy moiety.
• Retains the fluorine atom at the 2-position.

Pharmacological Properties :

• Exhibits high binding affinity for α4β2 nAChRs (Ki = 0.03 nM), making it a superior PET ligand compared to non-fluorinated analogs .
• Demonstrated rapid brain uptake and clearance in preclinical studies, suitable for dynamic PET imaging .
• The azetidine ring enhances receptor selectivity due to its optimal steric and electronic interactions with the β2 subunit .

5-Iodo-A-85380

Structural Differences :

• Contains an iodine atom at the 5-position and a pyrrolidine ring instead of the isopropoxy group.

Pharmacological Properties :

• Binds selectively to α4β2 nAChRs (Ki = 10 pM) with prolonged receptor occupancy, limiting its utility for PET imaging .
• Used in autoradiography due to its high lipophilicity and slow dissociation kinetics .

2-F-A-85380 (2-Fluoro-3-(2-azetidinylmethoxy)pyridine)

Structural Differences :

• Similar to 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine but lacks stereochemical specificity.

Pharmacological Properties :

• Moderate affinity for α4β2 nAChRs (Ki = 0.15 nM) but shows off-target binding to α7 subtypes .
• Lower brain penetration compared to its stereospecific counterpart, reducing its utility in human PET studies .

2-Acetyl-3-fluoropyridine

Structural Differences :

• Replaces the isopropoxy group with an acetyl moiety.

Pharmacological Properties :

• Primarily studied as a synthetic intermediate rather than a receptor ligand.
• No significant nAChR binding reported; used in organic synthesis for heterocyclic derivatives .

Comparative Data Table

Compound	Substituent at 3-Position	Binding Affinity (α4β2 nAChR, Ki)	Selectivity	Key Application
2-Fluoro-3-(propan-2-yloxy)pyridine	Isopropoxy	Not reported	Unknown	Potential PET ligand
2-Fluoro-3-[2(S)-azetidinylmethoxy]pyridine	Azetidinylmethoxy	0.03 nM	High (α4β2)	Clinical PET imaging
5-Iodo-A-85380	Pyrrolidine	10 pM	High (α4β2)	Preclinical autoradiography
2-F-A-85380	Azetidinylmethoxy	0.15 nM	Moderate (α4β2/α7)	Preclinical studies
2-Acetyl-3-fluoropyridine	Acetyl	Not applicable	N/A	Synthetic intermediate

Key Research Findings

• Substituent Impact : The azetidinylmethoxy group in 2-fluoro-3-[2(S)-azetidinylmethoxy]pyridine significantly enhances α4β2 selectivity compared to bulkier (e.g., isopropoxy) or simpler (e.g., acetyl) substituents .
• Fluorine Role : Fluorine at the 2-position improves metabolic stability and blood-brain barrier penetration, critical for PET tracers .
• Clinical Relevance : Stereospecific analogs (e.g., 2(S)-azetidinylmethoxy derivatives) outperform racemic mixtures in receptor binding and imaging resolution .

Biological Activity

2-Fluoro-3-(propan-2-yloxy)pyridine is a synthetic compound that has garnered interest in the scientific community due to its potential biological activities. This article explores the biological interactions, mechanisms of action, and relevant case studies associated with this compound.

The structure of 2-Fluoro-3-(propan-2-yloxy)pyridine includes a pyridine ring substituted with a fluorine atom and a propan-2-yloxy group. These functional groups influence its chemical behavior and biological activity, particularly its binding affinities to various biological targets.

Biological Activity Overview

Research indicates that 2-Fluoro-3-(propan-2-yloxy)pyridine exhibits significant biological activity, particularly in the following areas:

• Cellular Signaling : The compound has been shown to modulate cell signaling pathways, which could influence cellular behavior and potentially lead to therapeutic applications.
• Binding Affinities : Studies have focused on its interactions with specific receptors and enzymes, suggesting a role in regulating various biological processes.

The mechanisms through which 2-Fluoro-3-(propan-2-yloxy)pyridine exerts its effects are still under investigation. However, preliminary findings suggest that it may act as an inhibitor or modulator of certain kinases involved in cellular growth and survival pathways.

Case Studies

• Kinase Inhibition : A study evaluated the inhibitory effects of compounds similar to 2-Fluoro-3-(propan-2-yloxy)pyridine on Akt kinases, which are critical for cancer cell proliferation. The results indicated that modifications to the pyridine structure could enhance selectivity and potency against specific Akt isoforms .
• Antimalarial Potential : Although not directly tested for antimalarial activity, the structural similarities with other pyridine derivatives suggest potential efficacy against Plasmodium species. Compounds with similar frameworks have demonstrated varying degrees of antimalarial activity, warranting further exploration of 2-Fluoro-3-(propan-2-yloxy)pyridine in this context .

Comparative Analysis with Related Compounds

A comparative analysis was conducted to highlight the unique attributes of 2-Fluoro-3-(propan-2-yloxy)pyridine relative to structurally similar compounds:

Compound Name	Structural Features	Unique Attributes
2-Iodo-3-(propan-2-yloxy)pyridine	Iodine at the 2-position	Greater reactivity due to iodine's leaving ability
3-Fluoro-2-methylpyridine	Fluorine at the 3-position	Different reactivity pattern due to methyl group
5-Fluoro-6-methylpicolinonitrile	Fluorine at the 5-position	Potentially different biological activities
4-Bromo-3-fluoro-2-methylpyridine	Bromine at the 4-position	Enhanced electrophilicity due to bromine

Future Directions

Further research is needed to fully elucidate the biological mechanisms and therapeutic potential of 2-Fluoro-3-(propan-2-yloxy)pyridine. Key areas for future investigation include:

• In Vivo Studies : To assess the pharmacokinetics and therapeutic efficacy in relevant disease models.
• Structural Modifications : To explore how changes in the molecular structure can enhance biological activity or selectivity.